Cas no 1903120-29-5 ((4-(4-fluorophenyl)-1H-pyrrol-2-yl)(3-((6-methylpyridin-2-yl)oxy)pyrrolidin-1-yl)methanone)

(4-(4-fluorophenyl)-1H-pyrrol-2-yl)(3-((6-methylpyridin-2-yl)oxy)pyrrolidin-1-yl)methanone structure
1903120-29-5 structure
Product Name:(4-(4-fluorophenyl)-1H-pyrrol-2-yl)(3-((6-methylpyridin-2-yl)oxy)pyrrolidin-1-yl)methanone
CAS No:1903120-29-5
MF:C21H20FN3O2
MW:365.400808334351
CID:5998313
PubChem ID:92088048
Update Time:2025-10-24

(4-(4-fluorophenyl)-1H-pyrrol-2-yl)(3-((6-methylpyridin-2-yl)oxy)pyrrolidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

    • 2-({1-[4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl]pyrrolidin-3-yl}oxy)-6-methylpyridine
    • (4-(4-fluorophenyl)-1H-pyrrol-2-yl)(3-((6-methylpyridin-2-yl)oxy)pyrrolidin-1-yl)methanone
    • 1903120-29-5
    • AKOS025350562
    • [4-(4-fluorophenyl)-1H-pyrrol-2-yl]-[3-(6-methylpyridin-2-yl)oxypyrrolidin-1-yl]methanone
    • F6476-0857
    • Inchi: 1S/C21H20FN3O2/c1-14-3-2-4-20(24-14)27-18-9-10-25(13-18)21(26)19-11-16(12-23-19)15-5-7-17(22)8-6-15/h2-8,11-12,18,23H,9-10,13H2,1H3
    • InChI Key: OBXSNVFYCCGKOZ-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1=CNC(=C1)C(N1CCC(C1)OC1C=CC=C(C)N=1)=O

Computed Properties

  • Exact Mass: 365.15395505g/mol
  • Monoisotopic Mass: 365.15395505g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 512
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 58.2Ų

(4-(4-fluorophenyl)-1H-pyrrol-2-yl)(3-((6-methylpyridin-2-yl)oxy)pyrrolidin-1-yl)methanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6476-0857-2μmol
2-({1-[4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl]pyrrolidin-3-yl}oxy)-6-methylpyridine
1903120-29-5 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F6476-0857-5μmol
2-({1-[4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl]pyrrolidin-3-yl}oxy)-6-methylpyridine
1903120-29-5 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F6476-0857-10μmol
2-({1-[4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl]pyrrolidin-3-yl}oxy)-6-methylpyridine
1903120-29-5 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F6476-0857-20μmol
2-({1-[4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl]pyrrolidin-3-yl}oxy)-6-methylpyridine
1903120-29-5 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F6476-0857-1mg
2-({1-[4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl]pyrrolidin-3-yl}oxy)-6-methylpyridine
1903120-29-5 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F6476-0857-2mg
2-({1-[4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl]pyrrolidin-3-yl}oxy)-6-methylpyridine
1903120-29-5 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F6476-0857-3mg
2-({1-[4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl]pyrrolidin-3-yl}oxy)-6-methylpyridine
1903120-29-5 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F6476-0857-4mg
2-({1-[4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl]pyrrolidin-3-yl}oxy)-6-methylpyridine
1903120-29-5 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F6476-0857-5mg
2-({1-[4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl]pyrrolidin-3-yl}oxy)-6-methylpyridine
1903120-29-5 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F6476-0857-10mg
2-({1-[4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl]pyrrolidin-3-yl}oxy)-6-methylpyridine
1903120-29-5 90%+
10mg
$79.0 2023-05-17

Additional information on (4-(4-fluorophenyl)-1H-pyrrol-2-yl)(3-((6-methylpyridin-2-yl)oxy)pyrrolidin-1-yl)methanone

Comprehensive Overview of (4-(4-fluorophenyl)-1H-pyrrol-2-yl)(3-((6-methylpyridin-2-yl)oxy)pyrrolidin-1-yl)methanone (CAS No. 1903120-29-5)

The compound (4-(4-fluorophenyl)-1H-pyrrol-2-yl)(3-((6-methylpyridin-2-yl)oxy)pyrrolidin-1-yl)methanone (CAS No. 1903120-29-5) is a highly specialized chemical entity with significant potential in pharmaceutical research and development. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in drug discovery, particularly in the realm of kinase inhibitors and targeted therapies. The presence of both fluorophenyl and methylpyridinyl moieties contributes to its distinct chemical properties, making it a subject of interest for researchers exploring novel therapeutic agents.

One of the most frequently searched questions in the field of medicinal chemistry revolves around the synthesis and applications of heterocyclic compounds. (4-(4-fluorophenyl)-1H-pyrrol-2-yl)(3-((6-methylpyridin-2-yl)oxy)pyrrolidin-1-yl)methanone fits perfectly into this category, as it combines multiple heterocyclic systems, including pyrrole and pyridine rings. These structural elements are often associated with enhanced bioavailability and binding affinity, which are critical factors in drug design. Researchers and pharmaceutical companies are increasingly focusing on such compounds to address unmet medical needs, particularly in oncology and inflammatory diseases.

The physicochemical properties of CAS No. 1903120-29-5 are another area of interest for scientists. The compound's molecular weight, solubility, and stability under various conditions are key parameters that influence its suitability for further development. For instance, the fluorine atom in the 4-fluorophenyl group is known to improve metabolic stability and membrane permeability, which are desirable traits in drug candidates. Additionally, the pyrrolidinyl and pyridinyl components contribute to the molecule's ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In the context of current trends in pharmaceutical research, (4-(4-fluorophenyl)-1H-pyrrol-2-yl)(3-((6-methylpyridin-2-yl)oxy)pyrrolidin-1-yl)methanone aligns with the growing demand for small-molecule inhibitors. These inhibitors are pivotal in modulating signaling pathways implicated in various diseases. For example, the compound's potential to act as a kinase inhibitor has sparked interest, given the central role of kinases in cell proliferation and survival. This makes it a promising candidate for exploring treatments for cancers and other proliferative disorders.

The synthetic routes for CAS No. 1903120-29-5 are also a topic of discussion among chemists. Efficient and scalable synthesis methods are essential for producing this compound in sufficient quantities for preclinical and clinical studies. Recent advancements in catalytic coupling reactions and heterocyclic chemistry have provided new avenues for its preparation, reducing costs and improving yields. These innovations are critical for accelerating the drug discovery process and bringing potential therapies to market faster.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of novel compounds. For (4-(4-fluorophenyl)-1H-pyrrol-2-yl)(3-((6-methylpyridin-2-yl)oxy)pyrrolidin-1-yl)methanone, understanding how its structural modifications affect its biological activity is crucial. Researchers are keen to explore how changes to the pyrrole or pyridine rings influence its potency, selectivity, and pharmacokinetic profile. Such insights can guide the design of next-generation derivatives with improved therapeutic profiles.

The market potential of CAS No. 1903120-29-5 is another aspect worth noting. With the global pharmaceutical industry increasingly investing in targeted therapies and precision medicine, compounds like this one are poised to play a significant role. The demand for innovative small molecules with well-defined mechanisms of action is on the rise, driven by the need for more effective and safer treatments. This compound, with its unique structure and potential applications, is well-positioned to meet these demands.

In summary, (4-(4-fluorophenyl)-1H-pyrrol-2-yl)(3-((6-methylpyridin-2-yl)oxy)pyrrolidin-1-yl)methanone (CAS No. 1903120-29-5) represents a fascinating area of research in medicinal chemistry. Its heterocyclic architecture, combined with its potential as a kinase inhibitor, makes it a compelling subject for further investigation. As the pharmaceutical industry continues to evolve, compounds like this will undoubtedly contribute to the development of groundbreaking therapies, addressing some of the most challenging medical conditions today.

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.